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Compound of Interest

Compound Name: 4-Aminobenzyl alcohol

Cat. No.: B179409 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for 4-Aminobenzyl alcohol, including operational and disposal plans.

Chemical Profile and Hazards

4-Aminobenzyl alcohol is a yellow crystalline powder.[1] It is considered a hazardous

substance and can cause irritation to the eyes, skin, and respiratory system.[1][2] Ingestion or

absorption through the skin may be harmful.[1] Chronic exposure may lead to

methemoglobinemia, a condition that reduces the blood's ability to carry oxygen, characterized

by symptoms such as headache, dizziness, and bluish skin.[1]

Quantitative Data Summary
Property Value Source

CAS Number 623-04-1 [1]

Molecular Formula C₇H₉NO [3]

Molecular Weight 123.15 g/mol [4]

Appearance Yellow crystalline powder [1]

Melting Point 60-65 °C

Storage Temperature 2-8 °C [3]
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Operational Plan: Safe Handling Protocol
A systematic approach is crucial when working with 4-Aminobenzyl alcohol to minimize

exposure and ensure a safe laboratory environment.

Engineering Controls
Ventilation: Always handle 4-Aminobenzyl alcohol in a well-ventilated area.[1][5] Local

exhaust ventilation is required where the solid is handled as a powder to prevent

accumulation and recirculation of dust.[2]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

work area.[1][5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Aminobenzyl alcohol:

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields

conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][5]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin contact.[1][3] Gloves should be

inspected for wear and degradation before and during use.[2]

Protective Clothing: Wear appropriate protective clothing, such as a lab coat or overalls, to

prevent skin exposure.[1][2] A PVC apron may also be necessary.[2]

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

exposure limits, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

[5] A dust mask (type N95 or equivalent) is recommended.

Handling Procedures
Avoid all personal contact, including inhalation of dust.[2]
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Minimize dust generation and accumulation.[1]

Wash hands thoroughly after handling and before breaks.[1][3]

Remove and wash contaminated clothing before reuse.[1]

Disposal Plan: Waste Management Protocol
Proper disposal of 4-Aminobenzyl alcohol and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Spill Cleanup
In case of a spill, immediately alert personnel in the area.[2]

Wear the appropriate PPE as outlined above.[1]

For solid spills, avoid generating dust.[2] Vacuum or sweep up the material and place it into a

suitable, labeled, and closed container for disposal.[1][3] A vacuum cleaner fitted with a

HEPA filter is recommended.[2]

Dampening the spilled material with water can help prevent dusting.[2]

Waste Disposal
Dispose of unused 4-Aminobenzyl alcohol and its containers in accordance with local,

state, and federal regulations.

Do not let the product enter drains.[3]

Consult with your institution's environmental health and safety (EHS) department or a

licensed professional waste disposal service to ensure proper disposal.

Contaminated packaging should be disposed of as unused product.[3]

Safety and Handling Workflow
The following diagram illustrates the key steps for the safe handling and disposal of 4-
Aminobenzyl alcohol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://pim-resources.coleparmer.com/sds/02749.pdf
https://pim-resources.coleparmer.com/sds/02749.pdf
https://www.chemicalbook.com/msds/4-aminobenzyl-alcohol.pdf
https://pim-resources.coleparmer.com/sds/02749.pdf
https://www.benchchem.com/product/b179409?utm_src=pdf-body
https://datasheets.scbt.com/sc-238769.pdf
https://pim-resources.coleparmer.com/sds/02749.pdf
https://datasheets.scbt.com/sc-238769.pdf
https://pim-resources.coleparmer.com/sds/02749.pdf
https://www.chemicalbook.com/msds/4-aminobenzyl-alcohol.pdf
https://datasheets.scbt.com/sc-238769.pdf
https://datasheets.scbt.com/sc-238769.pdf
https://www.benchchem.com/product/b179409?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-aminobenzyl-alcohol.pdf
https://www.chemicalbook.com/msds/4-aminobenzyl-alcohol.pdf
https://www.benchchem.com/product/b179409?utm_src=pdf-body
https://www.benchchem.com/product/b179409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for safe handling and disposal of 4-Aminobenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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